Cas no 1416980-24-9 (4-(Bromomethyl)-3-fluorobenzaldehyde)

• Product Name: 4-(Bromomethyl)-3-fluorobenzaldehyde
• CAS No: 1416980-24-9
• MF: C₈H₆BrFO
• MW: 217.035045146942
• MDL: MFCD28096625
• CID: 4597655
• Update Time: 2025-07-24

4-(Bromomethyl)-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-fluorobenzaldehyde

• MDL： MFCD28096625
• Inchi： 1S/C8H6BrFO/c9-4-7-2-1-6(5-11)3-8(7)10/h1-3,5H,4H2
• InChI Key： ZQOAOEVJEOBIIY-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(CBr)C(F)=C1

Additional information on 4-(Bromomethyl)-3-fluorobenzaldehyde

Professional Introduction to 4-(Bromomethyl)-3-fluorobenzaldehyde (CAS No. 1416980-24-9)

4-(Bromomethyl)-3-fluorobenzaldehyde (CAS No. 1416980-24-9) is a highly versatile and significant compound in the field of organic synthesis and pharmaceutical research. Its unique structural features, combining a bromomethyl group with a fluorobenzaldehyde backbone, make it an invaluable intermediate for the development of various bioactive molecules. This compound has garnered considerable attention in recent years due to its role in synthesizing complex molecules that exhibit promising biological activities.

The bromomethyl functional group on 4-(Bromomethyl)-3-fluorobenzaldehyde provides a reactive site for further functionalization through nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry, where it enables the facile introduction of diverse substituents to tailor the pharmacological properties of target molecules. The presence of the fluorobenzaldehyde moiety adds an additional layer of reactivity, allowing for cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, which are widely employed in the construction of complex organic frameworks.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The combination of a bromomethyl group and a fluorobenzaldehyde scaffold in 4-(Bromomethyl)-3-fluorobenzaldehyde makes it an ideal candidate for generating novel fluorinated heterocycles. These heterocycles have shown great potential in the design of small-molecule drugs, particularly in the treatment of neurological disorders and cancer.

One of the most notable applications of 4-(Bromomethyl)-3-fluorobenzaldehyde is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the bromomethyl group, researchers can introduce specific substituents that selectively target particular kinases. For instance, studies have demonstrated that derivatives of 4-(Bromomethyl)-3-fluorobenzaldehyde can be used to develop potent inhibitors of tyrosine kinases, which are known for their involvement in tumor growth and metastasis.

The use of 4-(Bromomethyl)-3-fluorobenzaldehyde in drug discovery has also been explored in the context of antiviral and antibacterial agents. The unique structural motif allows for the creation of molecules that can interact with viral proteases or bacterial enzymes, thereby inhibiting their activity. For example, recent research has shown that compounds derived from this intermediate can exhibit inhibitory effects against HIV protease, a key enzyme required for viral replication. Similarly, modifications to the fluorobenzaldehyde core have led to the discovery of novel antibacterial agents that target essential bacterial pathways.

In addition to its applications in pharmaceuticals, 4-(Bromomethyl)-3-fluorobenzaldehyde has found utility in materials science and agrochemical research. Its ability to undergo diverse chemical transformations makes it a valuable building block for synthesizing polymers with tailored properties. These polymers can be used in various applications, including coatings, adhesives, and electronic materials. Furthermore, derivatives of this compound have shown promise as intermediates in the synthesis of agrochemicals that exhibit enhanced efficacy against pests and pathogens.

The synthetic versatility of 4-(Bromomethyl)-3-fluorobenzaldehyde has also been exploited in the development of new methodologies for organic synthesis. Researchers have utilized this compound as a key intermediate in cross-coupling reactions that enable the efficient construction of complex molecular architectures. These methodologies have significantly advanced the field of synthetic organic chemistry, providing chemists with powerful tools for constructing novel molecules with desired functionalities.

In conclusion, 4-(Bromomethyl)-3-fluorobenzaldehyde (<>) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers working in pharmaceuticals, materials science, and agrochemicals. As our understanding of its potential continues to grow, it is likely that this compound will play an even more significant role in future scientific endeavors.